Mal-L-Dap(Boc)-OH
Overview
Description
“Mal-L-Dap(Boc)-OH” is a chemical compound that is widely used in scientific experiments and research across various fields such as pharmaceuticals, materials science, and biotechnology. It is also known as Nα -Maleimido-Nb-Boc-L-2,3-diaminopropionic acid pentafluorophenolate .
Molecular Structure Analysis
The molecular formula of “Mal-L-Dap(Boc)-OH” is C18H15F5N2O6 . The molecular weight is 450.3 .Physical And Chemical Properties Analysis
“Mal-L-Dap(Boc)-OH” appears as a white powder or crystalline powder . It has a melting point of 109 - 113 °C . The optical rotation is [a]20D = -59 to -49 ° (C=1 in MeOH) .Scientific Research Applications
N-Boc Protection of Amines
“Mal-L-PA-NH-Boc” is used in the N-Boc protection of amines . This is a crucial process in synthetic chemistry, where the amine group is protected during reactions to prevent it from reacting undesirably. The N-Boc protection is achieved in excellent isolated yield in a short reaction time at room temperature .
Synthesis of Antibody-Drug Conjugates (ADCs)
“Mal-L-PA-NH-Boc” is used as a noncleavable ADC linker in the synthesis of antibody-drug conjugates (ADCs) . ADCs are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer. In ADCs, the “Mal-L-PA-NH-Boc” compound could be used to link the antibody to the drug, ensuring the drug’s delivery to the targeted cells .
Green Chemistry Applications
The compound is used in green chemistry applications , specifically in the N-Boc protection of amines under ultrasound irradiation . This method is considered green and simple, and it achieves selective N-Boc protection in excellent yield .
Mechanism of Action
Target of Action
The primary target of Mal-L-PA-NH-Boc, also known as Mal-L-Dap(Boc)-OH, is the synthesis of antibody-drug conjugates (ADCs) . ADCs are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer. They are complex molecules composed of an antibody linked to a biologically active cytotoxic (anti-cancer) payload or drug .
Mode of Action
Mal-L-PA-NH-Boc acts as a non-cleavable linker in the synthesis of ADCs . The linker’s role is to stably attach the cytotoxic drug to the antibody and to release the drug once the ADC has bound to the target cell . As a non-cleavable linker, Mal-L-PA-NH-Boc remains attached to the drug even after the ADC has been internalized by the target cell .
Biochemical Pathways
The biochemical pathways affected by Mal-L-PA-NH-Boc are those involved in the action of ADCs . Once the ADC binds to the target cell, it is internalized and the cytotoxic drug is released, leading to cell death . The exact pathways affected would depend on the specific cytotoxic drug used in the ADC.
Pharmacokinetics
The pharmacokinetics of Mal-L-PA-NH-Boc would be largely determined by the properties of the ADC it is part of . Factors such as absorption, distribution, metabolism, and excretion (ADME) would be influenced by the characteristics of the antibody, the linker, and the cytotoxic drug .
Result of Action
The result of the action of Mal-L-PA-NH-Boc is the successful delivery of the cytotoxic drug to the target cancer cells . This leads to the death of the cancer cells while minimizing damage to healthy cells .
Action Environment
The action environment can significantly influence the efficacy and stability of Mal-L-PA-NH-Boc and the ADCs it helps to create . Factors such as pH, temperature, and the presence of other biological molecules can affect the stability of the ADC and its ability to bind to target cells .
properties
IUPAC Name |
(2S)-2-(2,5-dioxopyrrol-1-yl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O6/c1-12(2,3)20-11(19)13-6-7(10(17)18)14-8(15)4-5-9(14)16/h4-5,7H,6H2,1-3H3,(H,13,19)(H,17,18)/t7-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNSOCOXQLKMHCV-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(C(=O)O)N1C(=O)C=CC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)NC[C@@H](C(=O)O)N1C(=O)C=CC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Mal-L-PA-NH-Boc |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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